Cas no 2228828-32-6 (1-methyl-5-(4-methylcyclohexyl)-1H-pyrazole-4-carboxylic acid)

1-methyl-5-(4-methylcyclohexyl)-1H-pyrazole-4-carboxylic acid structure
2228828-32-6 structure
Product Name:1-methyl-5-(4-methylcyclohexyl)-1H-pyrazole-4-carboxylic acid
CAS No:2228828-32-6
MF:C12H18N2O2
MW:222.283523082733
CID:5807807
PubChem ID:165609145
Update Time:2023-12-27

1-methyl-5-(4-methylcyclohexyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-5-(4-methylcyclohexyl)-1H-pyrazole-4-carboxylic acid
    • EN300-1734533
    • 2228828-32-6
    • Inchi: 1S/C12H18N2O2/c1-8-3-5-9(6-4-8)11-10(12(15)16)7-13-14(11)2/h7-9H,3-6H2,1-2H3,(H,15,16)
    • InChI Key: MEQLCAXIPGJFRG-UHFFFAOYSA-N
    • SMILES: OC(C1C=NN(C)C=1C1CCC(C)CC1)=O

Computed Properties

  • Exact Mass: 222.136827821g/mol
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.1Ų

1-methyl-5-(4-methylcyclohexyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1734533-0.05g
1-methyl-5-(4-methylcyclohexyl)-1H-pyrazole-4-carboxylic acid
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$1140.0 2023-09-20
Enamine
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$1249.0 2023-09-20
Enamine
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Enamine
EN300-1734533-5.0g
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